Cas no 2228130-95-6 (1,1,1-trifluoro-3-(3,4,5-trifluorophenyl)propan-2-one)

• Product Name: 1,1,1-trifluoro-3-(3,4,5-trifluorophenyl)propan-2-one
• CAS No: 2228130-95-6
• MF: C₉H₄F₆O
• MW: 242.117883682251
• CID: 6435160
• PubChem ID: 165630383
• Update Time: 2025-05-24

1,1,1-trifluoro-3-(3,4,5-trifluorophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-(3,4,5-trifluorophenyl)propan-2-one
• EN300-1947842
• 2228130-95-6

• Inchi： 1S/C9H4F6O/c10-5-1-4(2-6(11)8(5)12)3-7(16)9(13,14)15/h1-2H,3H2
• InChI Key： SUFHOAGUEHVLPG-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=C(C=1)CC(C(F)(F)F)=O)F)F

Computed Properties

• Exact Mass: 242.01663372g/mol
• Monoisotopic Mass: 242.01663372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.1Ų

Additional information on 1,1,1-trifluoro-3-(3,4,5-trifluorophenyl)propan-2-one

Research Briefing on 1,1,1-Trifluoro-3-(3,4,5-Trifluorophenyl)Propan-2-One (CAS: 2228130-95-6)

1,1,1-Trifluoro-3-(3,4,5-trifluorophenyl)propan-2-one (CAS: 2228130-95-6) is a fluorinated aromatic ketone that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural and electronic properties. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics targeting metabolic and neurological disorders. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, applications, and mechanistic insights.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the efficient synthesis of 1,1,1-trifluoro-3-(3,4,5-trifluorophenyl)propan-2-one via a palladium-catalyzed cross-coupling reaction, achieving a yield of 85% with high purity. The study emphasized the compound's role as a precursor for fluorinated β-amino alcohols, which exhibit enhanced metabolic stability and blood-brain barrier permeability. These properties make it a promising candidate for central nervous system (CNS) drug development.

In a related application, researchers at the University of Cambridge demonstrated the compound's utility in the design of selective inhibitors for monoamine oxidases (MAOs). By incorporating 1,1,1-trifluoro-3-(3,4,5-trifluorophenyl)propan-2-one into their scaffold, they achieved a 10-fold increase in MAO-B selectivity over MAO-A, a critical advancement for Parkinson's disease therapeutics. The study, published in ACS Chemical Neuroscience, also provided crystallographic evidence of the inhibitor-enzyme interactions, elucidating the role of fluorine atoms in binding affinity.

Further investigations into the compound's mechanism revealed its potential as a modulator of protein-protein interactions (PPIs). A 2024 preprint on bioRxiv reported that derivatives of 1,1,1-trifluoro-3-(3,4,5-trifluorophenyl)propan-2-one disrupt the p53-MDM2 interaction, a key target in oncology. Molecular dynamics simulations indicated that the trifluoromethyl group enhances hydrophobic interactions while the aromatic fluorines contribute to electrostatic complementarity, offering a new strategy for PPI inhibition.

Despite these advances, challenges remain in optimizing the pharmacokinetic profile of this compound. A recent review in Expert Opinion on Drug Metabolism & Toxicology noted that while fluorination improves stability, it may also increase the risk of off-target effects due to nonspecific binding. Ongoing research aims to balance these trade-offs through structural modifications, such as introducing polar substituents to improve solubility.

In conclusion, 1,1,1-trifluoro-3-(3,4,5-trifluorophenyl)propan-2-one represents a versatile building block in medicinal chemistry, with demonstrated applications in CNS disorders, enzyme inhibition, and cancer therapy. Future studies should focus on expanding its therapeutic index and exploring novel synthetic routes to enhance scalability. Collaborative efforts between academia and industry will be essential to translate these findings into clinically viable candidates.